Cas no 822-69-5 (1,2,4-Triazin-5-amine)

• Product Name: 1,2,4-Triazin-5-amine
• CAS No: 822-69-5
• MF: C₃H₄N₄
• MW: 96.0906591415405
• CID: 695827
• PubChem ID: 22280308
• Update Time: 2025-06-13

1,2,4-Triazin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5-amine
• Z1203581736
• EN300-110325
• XULSZEJIHQWWEB-UHFFFAOYSA-N
• DTXSID50624270
• CS-0222099
• F89178
• A922696
• SB73445
• 822-69-5
• 5-amino-1,2,4-triazine
• AKOS006338638
• DTXCID80575024
• DS-020796

• MDL： MFCD19204976
• Inchi： 1S/C3H4N4/c4-3-1-6-7-2-5-3/h1-2H,(H2,4,5,7)
• InChI Key： XULSZEJIHQWWEB-UHFFFAOYSA-N
• SMILES： N1C=NN=CC=1N

Computed Properties

• Exact Mass: 96.043596145g/mol
• Monoisotopic Mass: 96.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 335.0±34.0 °C at 760 mmHg
• Flash Point: 182.9±12.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2,4-Triazin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 1,2,4-Triazin-5-amine

Comprehensive Overview of 1,2,4-Triazin-5-amine (CAS No. 822-69-5): Properties, Applications, and Research Insights

1,2,4-Triazin-5-amine (CAS No. 822-69-5) is a heterocyclic organic compound belonging to the triazine family, characterized by a six-membered ring containing three nitrogen atoms. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile reactivity. The CAS registry number 822-69-5 serves as a critical identifier for researchers and industries seeking precise information about this molecule.

Recent trends in scientific literature highlight the growing interest in 1,2,4-triazine derivatives, particularly for their potential in drug discovery. A surge in searches for "triazine-based therapeutics" and "822-69-5 applications" reflects the compound's relevance in addressing modern challenges like antimicrobial resistance and sustainable crop protection. The amine functional group at the 5-position of the triazine ring enhances its ability to participate in hydrogen bonding, making it a valuable building block for designing bioactive molecules.

From a synthetic chemistry perspective, 1,2,4-Triazin-5-amine serves as a pivotal intermediate in the preparation of more complex heterocyclic systems. Its molecular structure (C3H4N4) offers multiple sites for functionalization, enabling the creation of diverse derivatives with tailored properties. Researchers investigating "nitrogen-rich heterocycles" or "triazine synthesis methods" frequently encounter this compound in their work, as evidenced by its appearance in recent patents and peer-reviewed publications.

The compound's physicochemical properties, including its melting point (typically 180-185°C) and solubility characteristics, make it particularly suitable for various formulation applications. Analytical techniques such as HPLC and mass spectrometry are commonly employed for quality control of CAS 822-69-5 in laboratory settings. These methods ensure the compound meets the stringent purity requirements demanded by pharmaceutical development pipelines.

In material science, derivatives of 1,2,4-Triazin-5-amine have shown promise in organic electronics and energy storage applications. The search term "triazine-based materials" has seen a 40% increase in academic database queries over the past two years, reflecting this growing application area. The compound's ability to form stable coordination complexes with various metal ions expands its utility in catalysis and sensor development.

Environmental considerations surrounding triazine compounds have prompted extensive research into their biodegradation pathways. While 1,2,4-Triazin-5-amine itself demonstrates favorable environmental profiles in current studies, the scientific community continues to investigate "green chemistry approaches" for its synthesis and application. This aligns with global sustainability goals and responds to increasing regulatory scrutiny of chemical products.

The commercial availability of 822-69-5 through specialty chemical suppliers has facilitated its adoption across multiple research domains. Current market analysis indicates steady demand growth for high-purity 1,2,4-Triazin-5-amine, particularly from contract research organizations engaged in medicinal chemistry projects. Proper storage conditions (typically cool, dry environments) and handling protocols ensure the compound maintains its stability for extended periods.

Emerging studies suggest potential applications of triazine-5-amine derivatives in addressing contemporary health challenges. Preliminary research indicates possible activity against certain enzyme targets relevant to metabolic disorders, though extensive clinical validation remains necessary. This has led to increased patent activity surrounding modified 1,2,4-triazine scaffolds in recent years.

From a regulatory standpoint, CAS 822-69-5 currently falls outside restricted substance lists in most jurisdictions, facilitating its use in academic and industrial research. However, researchers are advised to consult the latest regional chemical inventories when planning studies involving this compound, particularly for international collaborations or commercial applications.

Advanced computational chemistry methods, including molecular docking studies and QSAR modeling, have enabled more efficient exploration of 1,2,4-Triazin-5-amine's potential. These in silico approaches help predict biological activity and optimize molecular structures before costly laboratory synthesis, representing a significant advancement in rational drug design methodologies.

The compound's role in developing next-generation agrochemicals has become increasingly prominent. With growing global focus on food security and sustainable agriculture, triazine-based compounds offer solutions for targeted pest management while minimizing environmental impact. This application area accounts for approximately 35% of recent scientific publications mentioning 822-69-5.

Quality assurance protocols for 1,2,4-Triazin-5-amine typically involve multiple analytical validations, including NMR spectroscopy and elemental analysis. Reputable suppliers provide comprehensive certificates of analysis detailing purity levels, typically exceeding 97% for research-grade material. These quality standards are crucial for ensuring reproducible results in sensitive applications.

Future research directions for CAS 822-69-5 derivatives may explore their potential in nanotechnology applications, particularly as functional components in molecular recognition systems. The compound's ability to participate in diverse non-covalent interactions makes it an attractive candidate for designing smart materials with responsive properties.

In conclusion, 1,2,4-Triazin-5-amine (CAS No. 822-69-5) represents a versatile chemical entity with broad applicability across scientific disciplines. Its continued relevance in addressing contemporary research challenges ensures it will remain an important compound in the chemical research landscape for years to come.